molecular formula C10H11IO B14825393 5-(Cyclopropylmethyl)-2-iodophenol

5-(Cyclopropylmethyl)-2-iodophenol

Cat. No.: B14825393
M. Wt: 274.10 g/mol
InChI Key: UHPIWVOUHJLBRU-UHFFFAOYSA-N
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Description

5-(Cyclopropylmethyl)-2-iodophenol is a phenolic derivative characterized by a hydroxyl group (-OH) on a benzene ring substituted with a cyclopropylmethyl group at position 5 and an iodine atom at position 2. Its molecular formula is C₁₀H₁₁IO, with an estimated molecular weight of 274.10 g/mol.

Properties

Molecular Formula

C10H11IO

Molecular Weight

274.10 g/mol

IUPAC Name

5-(cyclopropylmethyl)-2-iodophenol

InChI

InChI=1S/C10H11IO/c11-9-4-3-8(6-10(9)12)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2

InChI Key

UHPIWVOUHJLBRU-UHFFFAOYSA-N

Canonical SMILES

C1CC1CC2=CC(=C(C=C2)I)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Cyclopropylmethyl)-2-iodophenol typically involves the iodination of a phenol derivative followed by the introduction of the cyclopropylmethyl group. One common method is the electrophilic aromatic substitution reaction where iodine is introduced to the phenol ring using iodine and an oxidizing agent such as sodium iodate. The cyclopropylmethyl group can be introduced via a Grignard reaction, where cyclopropylmethyl magnesium bromide reacts with the iodinated phenol under anhydrous conditions.

Industrial Production Methods

Industrial production of 5-(Cyclopropylmethyl)-2-iodophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product can be achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-(Cyclopropylmethyl)-2-iodophenol undergoes various chemical reactions, including:

    Oxidation: The phenol group can be oxidized to form quinones.

    Reduction: The iodine atom can be reduced to form a hydrogen atom, resulting in the formation of 5-(Cyclopropylmethyl)phenol.

    Substitution: The iodine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or thiourea under appropriate conditions.

Major Products

    Oxidation: Formation of quinones.

    Reduction: Formation of 5-(Cyclopropylmethyl)phenol.

    Substitution: Formation of various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

5-(Cyclopropylmethyl)-2-iodophenol has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

    Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(Cyclopropylmethyl)-2-iodophenol involves its interaction with molecular targets such as enzymes and receptors. The phenol group can form hydrogen bonds with active sites of enzymes, while the iodine atom can participate in halogen bonding. These interactions can modulate the activity of the target proteins and influence various biochemical pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares substituents, molecular weights, and key properties of 5-(Cyclopropylmethyl)-2-iodophenol with analogs:

Compound Substituents (Position) Molecular Weight (g/mol) Key Features
5-(Cyclopropylmethyl)-2-iodophenol Iodine (2), Cyclopropylmethyl (5) 274.10 (estimated) High steric bulk, iodine-mediated reactivity, potential radiochemical uses
5-Methyl-2-isopropylphenol (Thymol) Methyl (5), Isopropyl (2) 150.22 Antimicrobial agent, low molecular weight, high volatility
5-(Chloromethyl)-1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole Chloromethyl, Cyclopropylmethyl, Thiophenyl 252.76 Heterocyclic structure, discontinued commercial availability
Key Observations:
  • The iodine atom, being electron-withdrawing, may deactivate the aromatic ring toward electrophilic substitution compared to Thymol’s electron-donating methyl and isopropyl groups .
  • Reactivity : The iodine substituent enhances susceptibility to nucleophilic aromatic substitution or oxidative degradation, unlike Thymol, which is more stable due to its alkyl groups.

Physicochemical Properties

Property 5-(Cyclopropylmethyl)-2-iodophenol Thymol 5-(Chloromethyl)-1-(cyclopropylmethyl)-pyrazole
Melting Point Not reported (estimated >150°C) 49–51°C Not reported
Boiling Point High (iodine increases mass) 233°C Not reported
Solubility Low in water (hydrophobic groups) 0.1 g/100 mL (water) Likely low (chloromethyl group)
Stability Light-sensitive (iodine) Stable at room temp Unknown (discontinued product)
Notes:
  • The iodine atom in 5-(Cyclopropylmethyl)-2-iodophenol may lead to photodegradation, requiring storage in dark conditions.
  • Thymol’s lower molecular weight and non-halogenated structure make it more volatile and suitable for essential oils .

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